Cas no 391-94-6 (2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-)
391-94-6 structure
Product Name:2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-
CAS No:391-94-6
MF:C16H13FO3
MW:272.271028280258
CID:1502136
PubChem ID:2778559
Update Time:2025-04-21
2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)-
- 5'-Fluoro-2'-hydroxy-4-methoxychalcone, AldrichCPR
- AKOS003623372
- JOAXGODDHKAEDJ-XBXARRHUSA-N
- 5'-Fluoro-2'-hydroxy-4-methoxychalcone
- (E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- 391-94-6
- 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- MFCD00276146
- SCHEMBL4223158
-
- Inchi： 1S/C16H13FO3/c1-20-13-6-2-11(3-7-13)4-8-15(18)14-10-12(17)5-9-16(14)19/h2-10,19H,1H3/b8-4+
- InChI Key： JOAXGODDHKAEDJ-XBXARRHUSA-N
- SMILES： FC1C=CC(=C(C=1)C(/C=C/C1C=CC(=CC=1)OC)=O)O
Computed Properties
- Exact Mass: 272.08489
- Monoisotopic Mass: 272.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Propen-1-one, 1-(5-fluoro-2-hydroxyphenyl)-3-(4-methoxyphenyl)- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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